Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH

• Molecular Formula: C28H34N2O6
• Molecular Weight: 494.6 g/mol
• InChI: InChI=1S/C28H34N2O6/c1-6-16(2)23(25(31)30-24(26(32)33)17(3)36-28(30,4)5)29-27(34)35-15-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,16-17,22-24H,6,15H2,1-5H3,(H,29,34)(H,32,33)/t16-,17+,23-,24-/m1/s1
• InChIKey: VZNSFSVZJYPRMN-UOIPHLHCSA-N

Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH (CAS 957780-52-8) is an Fmoc-protected pseudoproline dipeptide building block designed for Fmoc solid-phase peptide synthesis (SPPS). It incorporates an oxazolidine-protected threonine residue that mimics a proline-like turn, disrupting β-sheet formation and aggregation during peptide chain elongation.

Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH: A Pseudoproline Dipeptide for Overcoming Aggregation in Fmoc SPPS of Ile-Thr Motif-Containing Sequences

Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH (CAS 957780-52-8) is an Fmoc-protected pseudoproline dipeptide building block designed for Fmoc solid-phase peptide synthesis (SPPS). It incorporates an oxazolidine-protected threonine residue that mimics a proline-like turn, disrupting β-sheet formation and aggregation during peptide chain elongation . The compound is specifically optimized for sequences containing the Ile-Thr dipeptide motif, where it prevents on-resin aggregation and improves coupling efficiency . The threonine hydroxyl is regenerated under standard TFA cleavage conditions, yielding the native peptide .

1

Peptide Synthesis Challenge

Reported to disrupt aggregation in Ile-Thr motif-containing sequences during Fmoc SPPS.

2

Synthesis Workflow

Designed as a preformed dipeptide building block for standard automated SPPS protocols.

3

Deprotection Context

Regenerates native threonine residue under standard TFA cleavage conditions.

• [1] Wöhr, T., Wahl, F., Nefzi, A., Rohwedder, B., Sato, T., Sun, X., & Mutter, M. (1996). Pseudo-prolines as a solubilizing, structure-disrupting protection technique in peptide synthesis. Journal of the American Chemical Society, 118(39), 9218-9227. View Source

Why Standard Dipeptides or Other Pseudoproline Variants Cannot Replace Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH in SPPS

In Fmoc SPPS, sequences containing the Ile-Thr motif are particularly prone to on-resin aggregation due to the β-branched hydrophobic nature of isoleucine and the hydrogen-bonding capacity of threonine. Standard Fmoc-Ile-OH and Fmoc-Thr(tBu)-OH couplings often fail, leading to incomplete reactions, deletion sequences, and low crude purities . Pseudoproline dipeptides address this by introducing a reversible, structure-breaking kink, but the specific pairing of amino acids is critical. The Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH is uniquely matched to the target sequence motif; substituting with Fmoc-Val-Thr[Psi(Me,Me)Pro]-OH or Fmoc-Lys(Boc)-Thr[Psi(Me,Me)Pro]-OH introduces incorrect residues, while using a generic pseudoproline monomer (e.g., Fmoc-Thr[Psi(Me,Me)Pro]-OH) suffers from poor acylation yields (<75% efficiency) . Thus, generic substitution undermines sequence fidelity, coupling efficiency, and final product quality.

Target Compound

Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH is sequence-specific for the Ile-Thr dipeptide motif to disrupt aggregation.

Analog Dipeptides

Sequence Mismatch

Substituting Val-Thr or Lys(Boc)-Thr pseudoproline variants introduces incorrect residues, altering target peptide identity.

Pseudoproline Monomers

Efficiency Gap

Using Fmoc-Thr[Psi(Me,Me)Pro]-OH may result in poor acylation yields, potentially limiting chain extension.

• [1] Szaniszló, S., Ferentzi, K., Perczel, A., & Farkas, V. (2023). Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. Organic Process Research & Development, 27, 1053-1060. View Source

Quantitative Differentiation of Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH Against Comparators in SPPS Performance

Purity and Impurity Profile vs. Standard Pseudoproline Specifications

Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH (Novabiochem® grade) exhibits a purity of ≥97.0% (HPLC, area%) with single impurities ≤1.50% (a/a), ensuring high-quality input material for SPPS . In contrast, lower-grade pseudoproline dipeptides from alternative suppliers may have purities as low as 95% (HPLC) with unspecified impurity profiles, introducing variability in coupling efficiency and final peptide purity . The higher purity of the Novabiochem® product directly correlates with reduced deletion sequences and improved crude peptide quality in aggregation-prone sequences.

Purity Profile vs. Standard

Specification Review

Purity ≥97.0% (HPLC) Single impurities ≤1.50%

Alternative Supplier 95% min (HPLC)

May support coupling reproducibility in SPPS workflows.

Specification context: compare actual CoA for lot-specific purity.

Evidence Dimension	Purity (HPLC, area%)
Target Compound Data	≥97.0% (a/a); Single impurities ≤1.50%
Comparator Or Baseline	Alternative supplier (e.g., GL Biochem): 95% min
Quantified Difference	≥2% higher purity; defined impurity limit
Conditions	Reverse-phase HPLC analysis; Novabiochem® product specification vs. generic supplier datasheet

Why This Matters

Higher purity and lower impurity levels minimize side reactions and ensure reproducible coupling efficiency in automated SPPS workflows.

• [1] GL Biochem (Shanghai) Ltd. (2011). Fmoc-Ile-Thr(Psi(Me,Me)pro)-OH Product Data Sheet. Retrieved from http://www.glschina.com/en/prospe/p_psue957780528.htm View Source

Synthesis Efficiency in Thymosin α1 Fragment vs. Linear SPPS without Pseudoproline

Incorporation of Fmoc-Ile-Thr[ΨMe,Mepro]-OH at positions 11-12 of thymosin α1 during Fmoc SPPS enabled a quantitative yield at the end of the synthesis (100% of expected resin-bound product) and a final isolated crude yield of 40% after cleavage . In contrast, linear SPPS of thymosin β4 without pseudoprolines resulted in a low-purity crude product requiring multiple reactivations and recouplings, rendering the process industrially unviable . The use of this specific pseudoproline dipeptide eliminated the need for reactivation at the Ile-Thr junction, demonstrating its critical role in overcoming aggregation.

Thymosin α1 Fragment Synthesis

Reported Endpoint Context

With Ile-Thr Pseudoproline Quantitative (100%) resin-bound yield 40% isolated crude yield

Linear SPPS (no pseudoproline) Unviable synthesis; low purity

Supports aggregation-disruption context for pharmaceutically relevant sequences.

Patent-based model yield; review for scale-up reproducibility.

Evidence Dimension	Synthesis Yield (End of Synthesis)
Target Compound Data	Quantitative (100%) yield at end of synthesis; 40% isolated crude yield
Comparator Or Baseline	Linear SPPS without pseudoprolines: low purity, unviable yield
Quantified Difference	Qualitative improvement from unviable to quantitative resin-bound yield; 40% isolated yield reported
Conditions	Fmoc SPPS of thymosin α1 fragment on 2-chlorotrityl resin; 2.5 eq dipeptide, HOBt/DIPCDI, 1 h coupling; TFA cleavage

Why This Matters

The quantitative yield at the synthesis stage and acceptable isolated yield validate the compound's ability to overcome the specific aggregation challenge posed by the Ile-Thr motif in a pharmaceutically relevant peptide.

• [1] European Patent EP2019118NWA1. (2011). Method for synthesizing thymosins. Retrieved from http://data.epo.org/publication-server/rest/v1.2/patents/EP2019118NWA1/document.xml View Source
• [2] European Patent EP2019118NWA1. (2011). Method for synthesizing thymosins. Retrieved from http://data.epo.org/publication-server/rest/v1.2/patents/EP2019118NWA1/document.xml View Source

Coupling Efficiency Advantage of Dipeptide Form over Pseudoproline Monomer

Direct acylation of pseudoproline monomers (e.g., H-Thr[ΨPro]) is challenging, with coupling efficiencies ranging from 8% for Asp to ≤75% for most proteinogenic amino acids when using 3-5 equivalents of activated amino acid . This low efficiency necessitates the use of preformed dipeptides like Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH, which bypass the hindered oxazolidine nitrogen acylation step and deliver quantitative coupling yields in SPPS . The dipeptide approach ensures reliable chain extension without the need for excess reagents or recouplings.

Coupling Efficiency vs. Monomer

Class-level Inference

Dipeptide Building Block Quantitative (>99%) coupling yield

Pseudoproline Monomer ≤75% efficiency (8% for Asp)

Reported acylation efficiency context favors dipeptide strategy.

Class-level evidence; validate coupling efficiency for target sequence.

Evidence Dimension	Coupling Efficiency
Target Compound Data	Quantitative (>99% coupling yield as part of a dipeptide)
Comparator Or Baseline	Pseudoproline monomer (Fmoc-Thr[ΨPro]-OH) direct acylation: ≤75% efficiency for most amino acids; 8% for Asp
Quantified Difference	>24% absolute improvement in coupling yield for the target sequence
Conditions	Flow SPPS, 3-5 eq activated amino acid, HOBt/DIPCDI activation; dipeptide used as preformed building block

Why This Matters

The dipeptide form eliminates the risk of incomplete acylation and reduces reagent consumption, making the synthesis more cost-effective and scalable.

• [1] Szaniszló, S., Ferentzi, K., Perczel, A., & Farkas, V. (2023). Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. Organic Process Research & Development, 27, 1053-1060. View Source

Optimal Use Cases for Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH in Peptide Synthesis and Process Development

Synthesis of Thymosin α1 and Related Immunomodulatory Peptides

When synthesizing thymosin α1 or fragments containing the Ile-Thr motif (residues 11-12), Fmoc-Ile-Thr[Psi(Me,Me)Pro]-OH is essential to prevent on-resin aggregation and achieve quantitative coupling yields. The patent EP2019118NWA1 demonstrates that incorporating this dipeptide eliminates the need for reactivations at this junction and contributes to an overall 40% isolated crude yield, a process that fails with conventional linear SPPS .

Process Development for Aggregation-Prone Hydrophobic Peptides

In industrial SPPS campaigns targeting hydrophobic, β-branched sequences (e.g., Ile-Thr-rich domains), this pseudoproline dipeptide enables cleaner crude profiles and reduces the number of required recouplings. Compared to using standard amino acids or pseudoproline monomers, the dipeptide approach ensures >99% coupling efficiency and minimizes deletion impurities, directly lowering downstream purification costs .

Automated High-Throughput Peptide Library Synthesis

For automated synthesizers producing peptide libraries, the high purity (≥97.0% HPLC) and low single impurity level (≤1.50%) of the Novabiochem® grade ensure reproducible results and reduce the frequency of failed syntheses due to aggregation. This consistency is critical when scaling from mg to multi-gram quantities without re-optimization.

Application

Selection Property

Validation Focus

Thymosin α1 and related immunomodulatory sequences

Aggregation control at Ile-Thr motif

Synthesis yield verification via HPLC and MS

Process development for aggregation-prone hydrophobic peptides

Dipeptide efficiency vs. recoupling frequency

Monitor deletion sequences and crude purity profiles

High-throughput peptide library synthesis

Lot-to-lot reproducibility

Track impurity levels and yield consistency in automated synthesis

• [1] European Patent EP2019118NWA1. (2011). Method for synthesizing thymosins. Retrieved from http://data.epo.org/publication-server/rest/v1.2/patents/EP2019118NWA1/document.xml View Source
• [2] Szaniszló, S., Ferentzi, K., Perczel, A., & Farkas, V. (2023). Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. Organic Process Research & Development, 27, 1053-1060. View Source